Cas no 1040672-93-2 (4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide)

• Product Name: 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide
• CAS No: 1040672-93-2
• MF: C₂₀H₂₂FN₃O₃
• MW: 371.405388355255
• CID: 6180259
• PubChem ID: 25893159
• Update Time: 2025-05-20

4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide
• F5226-0142
• SR-01000921390
• AKOS024501092
• 4-fluoro-N-(2-(4-isobutyramidobenzamido)ethyl)benzamide
• 1040672-93-2
• SR-01000921390-1
• N-[2-[(4-fluorobenzoyl)amino]ethyl]-4-(2-methylpropanoylamino)benzamide

• Inchi： 1S/C20H22FN3O3/c1-13(2)18(25)24-17-9-5-15(6-10-17)20(27)23-12-11-22-19(26)14-3-7-16(21)8-4-14/h3-10,13H,11-12H2,1-2H3,(H,22,26)(H,23,27)(H,24,25)
• InChI Key： UPADUEFJYRJKHC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NCCNC(C1C=CC(=CC=1)NC(C(C)C)=O)=O)=O

Computed Properties

• Exact Mass: 371.16451973g/mol
• Monoisotopic Mass: 371.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3Ų

Additional information on 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide

Comprehensive Overview of 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide (CAS No. 1040672-93-2)

4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide (CAS No. 1040672-93-2) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of a fluoro substituent and an amido group in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's systematic name, 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide, reflects its complex architecture. Researchers often refer to it by its CAS number (1040672-93-2) for precise identification. Its molecular formula and weight are critical for analytical purposes, particularly in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. The compound's solubility, stability, and melting point are key physical properties that determine its suitability for various applications.

One of the most significant applications of 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide is in the field of pharmaceutical research. It serves as a building block for the synthesis of novel drug candidates, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential in developing treatments for neurodegenerative diseases and metabolic disorders, aligning with the growing interest in personalized medicine.

In addition to its pharmaceutical relevance, this compound is also utilized in material science. Its unique structural features make it a candidate for designing advanced polymers and functional materials. Researchers are investigating its role in creating high-performance coatings and electronic materials, which are in high demand due to the rapid advancement of renewable energy technologies and flexible electronics.

The synthesis of 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide involves multi-step organic reactions, including amide coupling and fluorination. Optimizing these processes is crucial for achieving high yields and purity, which are essential for industrial-scale production. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes, reducing the environmental impact of chemical manufacturing.

From a commercial perspective, the demand for 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide is steadily increasing. Its applications in drug discovery and material innovation have positioned it as a valuable commodity in the chemical market. Suppliers and manufacturers are focusing on improving production efficiency and scalability to meet the growing needs of research institutions and industries.

Safety and handling of 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide are paramount. While it is not classified as a hazardous material, proper storage conditions—such as controlled temperature and moisture-free environments—are recommended to maintain its stability. Researchers and handlers should adhere to standard laboratory protocols to ensure safe usage.

In conclusion, 4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide (CAS No. 1040672-93-2) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique chemical properties and broad utility make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.